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Compound of Interest

Compound Name: ML150

Cat. No.: B1663224

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML150, also identified as MW-150 or MWO01-18-150SRM, is a potent and selective, central
nervous system (CNS) penetrant, and orally active inhibitor of p38a mitogen-activated protein
kinase (MAPK).[1][2] The p38a MAPK signaling pathway is a critical regulator of cellular
responses to inflammatory cytokines and stress. Inhibition of this pathway has significant
therapeutic potential in a variety of diseases, including neuroinflammatory and
neurodegenerative disorders. Accurate and consistent preparation of ML150 stock solutions is
paramount for obtaining reliable and reproducible results in both in vitro and in vivo
experimental settings.

These application notes provide a detailed protocol for the preparation, storage, and handling
of ML150 stock solutions to ensure their stability and efficacy for research applications.

Quantitative Data Summary

The following table summarizes the key quantitative data for ML150 (MW-150) and its common
salt forms.
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Property

Value

Reference

Compound Name

ML150 (MW-150, MWO01-18-
150SRM)

[1](2]

Molecular Formula C24H23Ns [2]

Molecular Weight 381.47 g/mol [2]
p38a Mitogen-Activated

Target o [1][2]
Protein Kinase (MAPK)

Inhibitory Constant (Ki) 101 nM [1][2]

ICs0 (MK2) 332 nM [1]

ICso (IL-1 production) 936 nM [1]

Solubility in DMSO

40 mg/mL (approx. 104.86
mM)

[1]

Storage (Powder)

-20°C for up to 3 years

[2]

Storage (in DMSO)

-80°C for up to 6 months;
-20°C for up to 1 month

[2]

Experimental Protocols

Materials and Equipment
e ML150 (MW-150) powder (or its hydrochloride salt)

Vortex mixer

Anhydrous Dimethyl Sulfoxide (DMSO), sterile
Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Sterile serological pipettes and pipette tips

Ultrasonic bath (optional, for aiding dissolution)
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¢ Analytical balance

» Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Workflow for Stock Solution Preparation
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Workflow for preparing ML150 stock solution.
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Step-by-Step Protocol for a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution of ML150 (MW: 381.47 g/mol
) in DMSO. Adjust calculations accordingly for different concentrations or salt forms.

o Calculation:

o To prepare a 10 mM (0.01 mol/L) stock solution, you will need to dissolve 3.8147 mg of
ML150 in 1 mL of DMSO.

o Calculation: Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000
(mg/g)

o Mass (mg) = 0.01 mol/L * 0.001 L * 381.47 g/mol * 1000 = 3.8147 mg.

o Itis recommended to prepare a larger volume (e.g., 5-10 mg) to minimize weighing errors.
For example, to prepare a stock solution from 5 mg of ML150:

o Volume of DMSO (mL) = (Mass (mg) / Molecular Weight ( g/mol )) / Molarity (mol/L) * 1000
o Volume of DMSO (mL) = (5 mg/381.47 g/mol ) / 0.01 mol/L * 1000 = 1.31 mL.
» Weighing:
o Tare a sterile microcentrifuge tube on an analytical balance.
o Carefully weigh the desired amount of ML150 powder (e.g., 5 mg) directly into the tube.
 Dissolution:

o Add the calculated volume of sterile DMSO (e.g., 1.31 mL) to the microcentrifuge tube
containing the ML150 powder.

o Secure the cap and vortex the tube vigorously for 1-2 minutes until the powder is
completely dissolved.

o Visually inspect the solution against a light source to ensure there are no visible
particulates.
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o If dissolution is slow, brief sonication in an ultrasonic water bath can be used to facilitate
the process.[1]

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, it is crucial to
aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile
microcentrifuge tubes.

o Clearly label each aliquot with the compound name (ML150), concentration (10 mM),
solvent (DMSO), and date of preparation.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[2]

Preparation of Working Solutions

o For cell-based assays, the DMSO concentration in the final culture medium should typically
be kept below 0.1% to avoid solvent-induced cytotoxicity.

» To prepare a working solution, thaw a single aliquot of the 10 mM stock solution at room
temperature.

o Perform a serial dilution of the stock solution in sterile cell culture medium to achieve the
desired final concentration. For example, to achieve a 10 uM final concentration from a 10
mM stock, you can perform a 1:1000 dilution.

Mechanism of Action: Inhibition of the p38a MAPK
Signaling Pathway

ML150 is a selective inhibitor of p38a MAPK.[1][2] In response to cellular stress and
inflammatory cytokines (e.g., TNF-a, IL-1[3), upstream kinases activate p38a MAPK through
phosphorylation. Activated p38a then phosphorylates downstream substrates, including MAPK-
activated protein kinase 2 (MK2).[1] This phosphorylation cascade ultimately leads to the
activation of transcription factors that upregulate the production of pro-inflammatory cytokines,
creating a positive feedback loop that can drive inflammation.
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ML150 exerts its anti-inflammatory effects by binding to p38a and preventing the
phosphorylation of MK2, thereby inhibiting the downstream production of cytokines like IL-1[3.

[1]
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Inhibition of the p38a MAPK pathway by ML150.

Disclaimer

This protocol is intended for research use only by qualified personnel. It is essential to consult
the relevant Safety Data Sheet (SDS) for ML150 before handling and to use appropriate
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personal protective equipment. The stability and solubility of the compound may vary
depending on the specific batch and purity. It is recommended to perform a small-scale
solubility test before preparing a large batch of stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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